Cas no 100-31-2 (4,4'-Stilbenedicarboxylic acid)

4,4'-Stilbenedicarboxylic acid structure
100-31-2 structure
4,4'-Stilbenedicarboxylic acid
100-31-2
C16H12O4
268.264084815979
MFCD00013994
35077
87577954

4,4'-Stilbenedicarboxylic acid Properties

Names and Identifiers

    • 4,4'-Stilbenedicarboxylic acid
    • 4,4-Stilbenedicaroxylic acid
    • 4,4'-STILBEN DICARBOXYLIC ACID
    • (E)-4,4'-(ethene-1,2-diyl)dibenzoic acid
    • (E)-stilbene-4,4'-dicarboxylic acid
    • 4,4'' Silbene Dicarboxy
    • 4,4 STILBENE DICARBOXYLIC ACID
    • 4,4‘-Stilbenedicarboxylic acid
    • 4,4’-Dicarboxystilbene H2SDC
    • 4,4'-dicarboxystilbene
    • 4,4'-DIPHYLETHYLENE DICARBOXYLIC ACID
    • 4,4'-stibenedicarboxylic acid
    • 4,4-Stilbenedicarboxylic Acid
    • 4,4'-STILBENEDICAROXYLIC ACID
    • 4-[(1E)-2-(4-carboxyphenyl)vinyl]benzoic acid
    • STILBENE-4,4'-DICARB
    • 4,4′-(1,2-Ethenediyl)bisbenzoic acid
    • 4,4′-Dicarboxystilbene
    • Biphenylethene-4,4·-dicarboxylic acid
    • H2BPEA
    • H2SDC
    • Stilbene-4,4'-dicarboxylic acid
    • Einecs 202-838-4
    • TIMTEC-BB SBB007944
    • Stilbenedicarboxylic aci
    • 4,4'-Vinylenedibenzoic acid
    • 4,4'-Dicarboxystilbene H2SDC
    • 4,4'' Silbene Dicarboxy
    • NS00041318
    • TS-00878
    • CS-W012407
    • AS-10982
    • Benzoic acid,4'-(1,2-ethenediyl)bis-
    • (E)-4,4'-(ethene-1,2-diyl)dibenzoicacid
    • 4-[(1E)-2-(4-carboxyphenyl)ethenyl]benzoic acid
    • Benzoic acid, 4,4'-(1E)-1,2-ethenediylbis-
    • 4,4'-Diphylethylene dicarboxylic acid
    • NSC-40932
    • (Z)-4,4'-(Ethene-1,2-diyl)dibenzoic acid
    • Biphenylethene-4,4'-dicarboxylic acid
    • 4,4'-(Ethene-1,2-diyl)dibenzoic acid
    • 4,4'-Stilbenedicarboxylic acid, 98%
    • A800096
    • 74299-91-5
    • AKOS015840496
    • CIS-STILBENE-4,4'-DICARBOXYLIC ACID
    • SCHEMBL69167
    • Benzoic acid, 4,4'-(1,2-ethenediyl)bis-
    • D73204
    • 133005-88-6
    • 4,4-STILBENEDICARBOXYLICACID
    • NSC 40932
    • AKOS025311130
    • 4,4'-(1,2-Ethenediyl)bisbenzoic acid
    • 4-[(E)-2-(4-carboxyphenyl)ethenyl]benzoic acid
    • EINECS 202-838-4
    • NSC40932
    • MFCD00013994
    • SCHEMBL69166
    • 4-[(E)-2-(4-carboxylatophenyl)ethenyl]benzoate
    • Benzoic acid, 4,4'-(1,2-ethanediyl)bis-
    • METHYL2-(METHYLSULFINYL)BENZENECARBOXYLATE
    • W-108969
    • 100-31-2
    • DTXSID701018996
    • DTXCID001477018
    • +Expand
    • MFCD00013994
    • SBBQDUFLZGOASY-OWOJBTEDSA-N
    • 1S/C16H12O4/c17-15(18)13-7-3-11(4-8-13)1-2-12-5-9-14(10-6-12)16(19)20/h1-10H,(H,17,18)(H,19,20)/b2-1+
    • OC(C1C=CC(=CC=1)/C=C/C1C=CC(C(=O)O)=CC=1)=O

Computed Properties

  • 268.07400
  • 2
  • 4
  • 4
  • 268.074
  • 20
  • 336
  • 0
  • 0
  • 0
  • 1
  • 0
  • 1
  • 3.2
  • 0
  • 74.6

Experimental Properties

  • 3.25340
  • 74.60000
  • 518.5 °C at 760 mmHg
  • 400-420 °C
  • 518.5 °C at 760 mmHg
  • White powder.
  • Not determined
  • 1.3560

4,4'-Stilbenedicarboxylic acid Security Information

4,4'-Stilbenedicarboxylic acid Customs Data

  • 2917399090
  • China Customs Code:

    2917399090

    Overview:

    2917399090 Other aromatic polycarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Terephthalic acid please specify4-CBAvalue, Terephthalic acid please specifyP-TLacid value, Terephthalic acid please indicate color, Terephthalic acid please indicate moisture

    Summary:

    2917399090 aromatic polycarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

4,4'-Stilbenedicarboxylic acid Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P0000N9-1g
Benzoic acid, 4,4'-(1,2-ethenediyl)bis-
100-31-2 95%
1g
$12.00 2024-04-18
A2B Chem LLC
AA00037-1g
Benzoic acid, 4,4'-(1,2-ethenediyl)bis-
100-31-2 95%
1g
$11.00 2024-04-20
Aaron
AR0000VL-1g
Benzoic acid, 4,4'-(1,2-ethenediyl)bis-
100-31-2 95%
1g
$3.00 2024-05-20
abcr
AB109909-50g
4,4'-Stilbenedicarboxylic acid, 95%; .
100-31-2 95%
50g
€136.60
Ambeed
A705140-1g
4,4'-Stilbenedicarboxylic acid
100-31-2 95%
1g
$14.0 2024-06-02
Chemenu
CM195360-500g
4,4'-Stilbenedicarboxylic acid
100-31-2 95%
500g
$356
Cooke Chemical
A7303112-5G
4,4'-Stilbenedicarboxylic acid
100-31-2 96%
5g
RMB 45.60 2023-09-07
eNovation Chemicals LLC
K36257-1g
4,4 STILBENE DICARBOXYLIC ACID
100-31-2 97%
1g
$200 2022-10-14
Fluorochem
065858-1g
4,4'-Stilbenedicarboxylic acid
100-31-2 90%
1g
£10.00 2022-03-01
TRC
S686850-250mg
4,4'-Stilbenedicarboxylic Acid
100-31-2
250mg
$ 50.00 2022-06-03

4,4'-Stilbenedicarboxylic acid Suppliers

HU BEI SHI SHUN Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:100-31-2)
ZHENG YU HAN
15107128801
1400818899@qq.com
HU BEI YONG KUO Technology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:100-31-2)
SUN YAO
18064098002
1248580055@qq.com
Hubei Wande Chemical Co.,Ltd.
Audited Supplier Audited Supplier
(CAS:100-31-2)
CHEN DAN DAN
15827180502
1148980033@qq.com
Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier Audited Supplier
(CAS:100-31-2)
A LA DING
anhua.mao@aladdin-e.com
Shanghai Acmec Biochemical Co.,Ltd
Audited Supplier Audited Supplier
(CAS:100-31-2)
JI ZHI SHI JI
18117592386
3007522982@qq.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:100-31-2)
TANG SI LEI
15026964105
2881489226@qq.com

4,4'-Stilbenedicarboxylic acid Related Literature

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:100-31-2)4,4'-Stilbenedicarboxylic acid
sfd11410
99.9%
200kg
discuss personally
Amadis Chemical Company Limited
(CAS:100-31-2)4,4'-Stilbenedicarboxylic acid
A800096
99%
500g
226.0